Cas no 10229-37-5 (N-methyl-n-(3-methylbut-2-enyl)aniline)

• Product Name: N-methyl-n-(3-methylbut-2-enyl)aniline
• CAS No: 10229-37-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 1132628
• PubChem ID: 10511461
• Update Time: 2025-04-20

N-methyl-n-(3-methylbut-2-enyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-n-(3-methylbut-2-enyl)aniline
• N-(3-methylbut-2-enyl)-N-methylaniline
• N-methyl-N-(3-methylbut-2-enyl)benzenamine
• SureCN6543119
• N-methyl-N-prenylaniline
• CTK0G7680
• N-methyl-N-(3-methylbut-2-enyl)benzeneamine
• N-methyl-N-(3-methylbuten-2-yl)aniline
• Benzenamine, N-methyl-N-(3-methyl-2-butenyl)-
• N-(3-methylbut-2-enyl)-N-methylaniline; N-methyl-N-(3-methylbut-2-enyl)benzenamine; SureCN6543119; N-methyl-N-prenylaniline; CTK0G7680; N-methyl-N-(3-methylbut-2-enyl)benzeneamine; N-methyl-N-(3-methylbuten-2-yl)aniline; Benzenamine, N-methyl-N-(3-methyl-2-butenyl)-;
• DTXSID90440996
• AKOS024263115
• Benzenamine, N-methyl-N-(3-methyl-2-buten-1-yl)-
• DB-119961
• SCHEMBL6543119
• 10229-37-5

• Inchi： 1S/C12H17N/c1-11(2)9-10-13(3)12-7-5-4-6-8-12/h4-9H,10H2,1-3H3
• InChI Key： FDBSOIBJOUFELM-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1)C/C=C(\C)/C

Computed Properties

• Exact Mass: 175.1361g/mol
• Monoisotopic Mass: 175.1361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.27g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų